Cas no 884879-23-6 (Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazol-2-ylidene]palladium(II))

• Product Name: Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazol-2-ylidene]palladium(II)
• CAS No: 884879-23-6
• MF: C₃₆H₄₅ClN₂Pd
• MW: 647.628906965256
• MDL: MFCD11045095
• CID: 710551
• PubChem ID: 329762845
• Update Time: 2025-10-28

Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazol-2-ylidene]palladium(II) Chemical and Physical Properties

Names and Identifiers

• Palladium,[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chloro[(1,2,3-h)-(2E)-3-phenyl-2-propen-1-yl]-,stereoisomer
• Chloro[(1,2,3-η)-3-phenyl-2-propenyl][1,3-bis(2,6-di-i-propylphenyl)imidazol-2-ylidene]palladium(II)
• [1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene]chloro[3-phenylallyl]palladium(II)
• Chloro[(1,2,3-n)-3-phenyl-2-propenyl][1,3-bis(2,6-di-i-propylphenyl)imidazol-2-ylidene]palladium(II)
• Palladium,[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chloro[(1,2,3-h)-(2E)-3-phenyl-2-propen-1-
• Palladium,[1,3-bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chloro[(1,2...
• Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imi dazol-2-ylidene]palladium(II)
• Chloro[(1,2,3-)-3-phenyl-2-propenyl][1,3-bis(2,6-di-i-propylphenyl)iMidazol-2-ylidene]palladiuM(II),Min.
• Chloro[(1,2,3-n)-3-phenyl-2-propenyl][1,3-bis(2,6-di-i-propylphenyl)imidazol-2-ylidene]palladium(II),min.
• PHENYLALLYLCHLORO-[1,3-BIS(DIISOPROPYLPHENYL)IMIDAZOLE-2-YLIDENE]PALLADIUM(II)
• CX 31
• Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazol-2-ylidene]palladium(II)
• Chloro[(1,2,3-η)-3-phenyl-2-propenyl][1,3-bis(2,6-di-i-propylphenyl)iMidazol-2-ylidene]palladiuM(II),97%
• Umicore CX31
• )-3-phenyl-2-propenyl][1,3-bis(2,6-di-i-propylphenyl)imidazol-2-ylidene]palladium(II)
• [1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene]chloro[3-phenylallyl]palladium(II) (CX 31)
• UMicore CX31, 16% Pd, Product of UMicore
• (1，3-Bis(2，6-diisopropylphenyl)-1H-imidazol-2(3H)-ylidene)chloro(cinnamyl)palladate(II)
• 884879-23-6

• MDL： MFCD11045095
• Inchi： 1S/C27H36N2.C9H9.ClH.Pd/c1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8;1-2-6-9-7-4-3-5-8-9;;/h9-16,18-21H,1-8H3;2-8H,1H2;1H;/q;;;+1/p-1
• InChI Key： RWGNZUQSYXTZIX-UHFFFAOYSA-M
• SMILES： N1(C(N(C=C1)C1C(C(C)C)=CC=CC=1C(C)C)=[Pd]Cl)C1=C(C(C)C)C=CC=C1C(C)C.[CH]([CH]C1=CC=CC=C1)[CH2] |^1:31,32,39|

Computed Properties

• Exact Mass: 646.23100
• Monoisotopic Mass: 646.23061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.2Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 205-208 °C
• PSA: 9.86000
• LogP: 10.84780
• Solubility: Not available

Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazol-2-ylidene]palladium(II) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/38
• Safety Instruction： 22-24/25-26-36/37
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazol-2-ylidene]palladium(II)

Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazol-2-ylidene]palladium(II) (CAS No. 884879-23-6): A High-Performance N-Heterocyclic Carbene Palladium Complex

Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazol-2-ylidene]palladium(II) (CAS No. 884879-23-6) represents a cutting-edge N-heterocyclic carbene (NHC) palladium complex that has gained significant attention in modern organometallic chemistry and catalytic applications. This sophisticated compound belongs to the family of palladium-NHC catalysts, which are renowned for their exceptional stability, tunable steric and electronic properties, and remarkable catalytic efficiency in various cross-coupling reactions.

The molecular structure of Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazol-2-ylidene]palladium(II) features a unique combination of a phenylallyl ligand and a chloro ligand coordinated to the palladium center, along with a sterically demanding N-heterocyclic carbene derived from 1,3-bis(diisopropylphenyl)imidazolium salt. This structural arrangement provides excellent thermal stability and air tolerance, making it particularly valuable for industrial applications where robust catalysts are required.

Recent research trends in green chemistry and sustainable catalysis have highlighted the importance of NHC-palladium complexes like CAS 884879-23-6. Scientists are particularly interested in how these catalysts can enable more efficient synthetic routes with reduced environmental impact. The compound's ability to facilitate C-C bond formation under mild conditions aligns perfectly with current demands for energy-efficient chemical processes and atom economy in pharmaceutical and materials synthesis.

In the pharmaceutical industry, Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazol-2-ylidene]palladium(II) has shown exceptional performance in Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions, which are crucial for constructing complex drug molecules. Its sterically hindered NHC ligand prevents catalyst deactivation, allowing for lower catalyst loadings and higher yields of active pharmaceutical ingredients (APIs). This characteristic makes it particularly valuable for the synthesis of biaryl compounds and heterocyclic scaffolds frequently found in modern drug candidates.

The materials science community has also embraced CAS 884879-23-6 for developing advanced conjugated polymers and organic electronic materials. Its ability to mediate direct arylation polymerization (DArP) has opened new possibilities for creating π-conjugated systems with precise control over molecular weight and end-group functionality. These materials find applications in organic light-emitting diodes (OLEDs), organic photovoltaics, and flexible electronics - all areas experiencing rapid growth in current technology markets.

From a synthetic chemistry perspective, the Phenylallylchloro palladium complex offers several advantages over traditional phosphine-based palladium catalysts. The NHC ligand provides stronger σ-donation to the metal center, enhancing oxidative addition rates while maintaining excellent transmetallation and reductive elimination properties. This balanced reactivity profile makes it suitable for challenging substrates that might decompose under harsher conditions required by other catalysts.

Recent advances in flow chemistry and continuous processing have further increased interest in 884879-23-6, as its stability allows for extended operation in flow reactors without significant catalyst degradation. This aligns with the pharmaceutical industry's shift toward continuous manufacturing paradigms, where such robust catalysts can significantly improve process reliability and reduce production costs.

The commercial availability of Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazol-2-ylidene]palladium(II) has expanded in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer this compound with detailed certificates of analysis and handling guidelines, ensuring researchers can work with it safely and effectively. Proper storage under inert atmosphere and protection from moisture are recommended to maintain its catalytic activity over extended periods.

Looking toward future applications, researchers are exploring the potential of CAS 884879-23-6 in emerging areas such as C-H activation and dehydrogenative coupling. These transformations could provide more sustainable routes to valuable compounds by eliminating the need for pre-functionalized starting materials. The compound's stability under various conditions makes it particularly promising for these challenging transformations that often require harsh conditions when using other catalytic systems.

For synthetic chemists considering Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazol-2-ylidene]palladium(II) for their work, it's important to note that the optimal reaction conditions may vary depending on the specific transformation. Typical protocols involve anhydrous solvents, inert atmosphere, and careful temperature control to achieve maximum efficiency. The compound's compatibility with various bases and additives allows for significant optimization potential across different reaction types.

In conclusion, Phenylallylchloro[1,3-bis(diisopropylphenyl)-2-imidazol-2-ylidene]palladium(II) (CAS No. 884879-23-6) stands as a versatile and powerful tool in modern synthetic chemistry. Its unique combination of stability, activity, and selectivity addresses many challenges faced in pharmaceutical development, materials science, and academic research. As the chemical industry continues to prioritize sustainable practices and efficient syntheses, this NHC-palladium catalyst is poised to play an increasingly important role in advancing chemical innovation.